Cas no 1239479-56-1 (3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride hydrochloride)

• Product Name: 3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride hydrochloride
• CAS No: 1239479-56-1
• MF: C₅H₈Cl₂N₂O₂S
• MW: 231.100217819214
• CID: 3157366
• PubChem ID: 44890740
• Update Time: 2025-05-19

3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride hydrochloride
• CS-0338407
• 3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride;hydrochloride
• AKOS024398505
• 1239479-56-1

• MDL： MFCD08457541
• Inchi： 1S/C5H7ClN2O2S.ClH/c1-3-5(11(6,9)10)4(2)8-7-3;/h1-2H3,(H,7,8);1H
• InChI Key： YGJFLKJSDBKCER-UHFFFAOYSA-N
• SMILES： ClS(C1C(C)=NNC=1C)(=O)=O.Cl

Computed Properties

• Exact Mass: 229.9683541Da
• Monoisotopic Mass: 229.9683541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2Ų

Additional information on 3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride hydrochloride

Professional Introduction to 3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride hydrochloride (CAS No: 1239479-56-1)

3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by the CAS number 1239479-56-1, is a derivative of pyrazole and features a sulfonyl chloride functional group, making it a valuable intermediate in the synthesis of various bioactive molecules. The hydrochloride salt form enhances its solubility and stability, which are critical factors in both laboratory research and industrial applications.

The 3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride hydrochloride structure is characterized by a six-membered heterocyclic ring containing two methyl substituents at the 3rd and 5th positions, a sulfonyl chloride group at the 4th position, and a hydrochloride counterion. This unique arrangement imparts distinct chemical properties that make it particularly useful in organic synthesis and drug development. The sulfonyl chloride moiety is highly reactive, enabling nucleophilic substitution reactions that are pivotal in constructing complex molecular architectures.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating the pyrazole scaffold exhibit potential as antimicrobial, anti-inflammatory, and anticancer agents. The 3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride hydrochloride derivative is no exception and has been explored in several innovative research projects aimed at developing novel therapeutic strategies.

One of the most compelling aspects of 3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride hydrochloride is its role as a key intermediate in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of compounds with well-documented pharmacological properties, including antibacterial and antiviral activities. The reactivity of the sulfonyl chloride group allows for facile introduction of various nucleophiles, such as amines and alcohols, facilitating the construction of sulfonamide linkages. These linkages are crucial in drug design, as they often contribute to the binding affinity and selectivity of therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in drug discovery. The 3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride hydrochloride compound exemplifies this principle by providing a versatile platform for generating structurally diverse derivatives. Researchers have leveraged its reactivity to develop novel sulfonamides with enhanced pharmacokinetic profiles and reduced side effects. For instance, modifications to the pyrazole ring or the sulfonyl chloride group have led to compounds with improved solubility and bioavailability.

The pharmaceutical industry has also shown interest in 3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride hydrochloride for its potential applications in targeted therapy. By incorporating this compound into drug candidates, scientists aim to develop treatments that selectively interact with specific biological targets. This approach is particularly relevant in oncology, where precision medicine has become a cornerstone of cancer treatment. Preliminary studies suggest that sulfonamide derivatives derived from 3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride hydrochloride may exhibit inhibitory effects on enzymes involved in tumor growth and metastasis.

In addition to its pharmaceutical applications, 3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride hydrochloride has found utility in materials science and agrochemical research. Its ability to undergo selective reactions makes it a valuable building block for synthesizing polymers and specialty chemicals. Researchers have explored its use in creating novel materials with tailored properties, such as high thermal stability or enhanced electrical conductivity. Similarly, in agrochemistry, derivatives of this compound have been investigated for their potential as herbicides or fungicides.

The synthesis of 3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride hydrochloride involves multi-step organic transformations that require precise control over reaction conditions. Typically, the process begins with the preparation of 3-methylpyrazole or its derivatives through condensation reactions. Subsequent chlorosulfonation followed by salt formation yields the desired product. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for industrial applications.

Quality control is paramount when working with 3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride hydrochloride, given its importance in high-value applications such as drug development. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to ensure purity and consistency. These methods provide detailed information about the compound's structure and integrity, which are essential for meeting regulatory standards.

The future prospects for 3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride hydrochloride are promising, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academia and industry are likely to drive innovation in this field. As our understanding of biological systems continues to evolve, so too will the demand for specialized intermediates like this one.